Cas no 660407-03-4 (9H-Fluorene-2,7-diamine,N,N,N',N'-tetrakis(4-methoxyphenyl)-9,9-dioctyl-)
660407-03-4 structure
Product Name:9H-Fluorene-2,7-diamine,N,N,N',N'-tetrakis(4-methoxyphenyl)-9,9-dioctyl-
CAS No:660407-03-4
MF:C57H68N2O4
MW:845.160836219788
CID:1696405
Update Time:2024-09-02
9H-Fluorene-2,7-diamine,N,N,N',N'-tetrakis(4-methoxyphenyl)-9,9-dioctyl- Chemical and Physical Properties
Names and Identifiers
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- 9H-Fluorene-2,7-diamine,N,N,N',N'-tetrakis(4-methoxyphenyl)-9,9-dioctyl-
- 9H-Fluorene-2,7-diamine, N2,N2,N7,N7-tetrakis(4-methoxyphenyl)-9,9-dioctyl-
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- Inchi: 1S/C57H68N2O4/c1-7-9-11-13-15-17-39-57(40-18-16-14-12-10-8-2)55-41-47(58(43-19-29-49(60-3)30-20-43)44-21-31-50(61-4)32-22-44)27-37-53(55)54-38-28-48(42-56(54)57)59(45-23-33-51(62-5)34-24-45)46-25-35-52(63-6)36-26-46/h19-38,41-42H,7-18,39-40H2,1-6H3
- InChI Key: JKXFONXRNBQXHH-UHFFFAOYSA-N
- SMILES: C1(CCCCCCCC)(CCCCCCCC)C2=C(C=CC(N(C3=CC=C(OC)C=C3)C3=CC=C(OC)C=C3)=C2)C2=C1C=C(N(C1=CC=C(OC)C=C1)C1=CC=C(OC)C=C1)C=C2
Computed Properties
- Exact Mass: 844.51824
Experimental Properties
- Density: 1.085±0.06 g/cm3(Predicted)
- Boiling Point: 888.6±65.0 °C(Predicted)
- PSA: 43.4
- pka: -1.19±0.40(Predicted)
9H-Fluorene-2,7-diamine,N,N,N',N'-tetrakis(4-methoxyphenyl)-9,9-dioctyl- Related Literature
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Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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